Cas no 1934512-63-6 (2-Cyclopentyl-2-propyloxirane)

• Product Name: 2-Cyclopentyl-2-propyloxirane
• CAS No: 1934512-63-6
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD29943443
• CID: 5616447
• PubChem ID: 126989731
• Update Time: 2025-06-20

2-Cyclopentyl-2-propyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-2-propyloxirane
• EN300-3177993
• 1934512-63-6
• 2-Cyclopentyl-2-propyloxirane

• MDL： MFCD29943443
• Inchi： 1S/C10H18O/c1-2-7-10(8-11-10)9-5-3-4-6-9/h9H,2-8H2,1H3
• InChI Key： RGVNCWWHWJXBGU-UHFFFAOYSA-N
• SMILES： O1CC1(CCC)C1CCCC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-Cyclopentyl-2-propyloxirane

Professional Introduction to 2-Cyclopentyl-2-propyloxirane (CAS No. 1934512-63-6)

2-Cyclopentyl-2-propyloxirane, with the chemical identifier CAS No. 1934512-63-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This oxirane derivative has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The compound's cyclopentyl and propyl substituents contribute to its distinct reactivity, making it a valuable intermediate in various chemical transformations.

The oxirane ring, also known as an epoxide, is a highly reactive three-membered cyclic ether. In the case of 2-Cyclopentyl-2-propyloxirane, the presence of these functional groups allows for a wide range of chemical reactions, including ring-opening reactions, which are crucial in the synthesis of more complex molecules. These reactions are particularly useful in pharmaceutical applications, where precise molecular modifications are often required to achieve desired biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of oxirane derivatives in the development of novel therapeutic agents. The structural motif of 2-Cyclopentyl-2-propyloxirane has been explored for its potential in creating bioactive molecules with specific pharmacological properties. For instance, studies have demonstrated its utility in the synthesis of protease inhibitors, which are essential in treating various diseases, including cancer and infectious disorders.

The reactivity of CAS No. 1934512-63-6 makes it a versatile building block for constructing more intricate molecular architectures. Researchers have leveraged its properties to develop novel synthetic pathways that enhance efficiency and yield in drug synthesis. One notable application is in the preparation of chiral compounds, where the stereochemistry of the oxirane ring plays a critical role in determining the biological activity of the final product.

In addition to its pharmaceutical applications, 2-Cyclopentyl-2-propyloxirane has shown promise in materials science. The compound's ability to undergo controlled ring-opening reactions has been utilized in the development of polymers with tailored properties. These polymers exhibit unique characteristics such as biodegradability and biocompatibility, making them suitable for use in medical implants and tissue engineering.

The synthesis of CAS No. 1934512-63-6 involves careful consideration of reaction conditions to optimize yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to enhance the efficiency of these processes. These methods not only improve the overall yield but also minimize byproduct formation, ensuring a more sustainable approach to chemical manufacturing.

The growing interest in green chemistry has also influenced the development of synthetic routes for compounds like 2-Cyclopentyl-2-propyloxirane. Researchers are increasingly focusing on environmentally friendly methodologies that reduce waste and energy consumption. Such approaches align with global efforts to promote sustainable practices in chemical synthesis and drug development.

The potential applications of CAS No. 1934512-63-6 extend beyond traditional pharmaceuticals into emerging fields such as nanotechnology and agrochemicals. The compound's unique structural features make it a candidate for developing novel materials with enhanced functionalities. For example, its incorporation into nanocarriers has been explored as a means to improve drug delivery systems, ensuring targeted release and increased therapeutic efficacy.

In conclusion, 2-Cyclopentyl-2-propyloxirane represents a significant advancement in organic chemistry and pharmaceutical research. Its versatile reactivity and broad range of applications make it a valuable compound for both academic study and industrial development. As research continues to uncover new possibilities, this oxirane derivative is poised to play an increasingly important role in shaping the future of chemical innovation.